Cas no 1448075-26-0 (N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 1448075-26-0
• MF: C₁₈H₂₄N₄O₃
• MW: 344.408164024353
• CID: 5999225
• PubChem ID: 71806166
• Update Time: 2025-05-20

N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-5-methyl-1,2-oxazole-4-carboxamide
• AKOS024558910
• F6436-0264
• N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)-5-methylisoxazole-4-carboxamide
• N-{2-[4-(2-METHOXYPHENYL)PIPERAZIN-1-YL]ETHYL}-5-METHYL-1,2-OXAZOLE-4-CARBOXAMIDE
• N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-5-methyl-1,2-oxazole-4-carboxamide
• VU0549065-1
• 1448075-26-0
• CHEMBL5016087

• Inchi： 1S/C18H24N4O3/c1-14-15(13-20-25-14)18(23)19-7-8-21-9-11-22(12-10-21)16-5-3-4-6-17(16)24-2/h3-6,13H,7-12H2,1-2H3,(H,19,23)
• InChI Key： ZBOOOQGBDPHDAQ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NCCN2CCN(C3=CC=CC=C3OC)CC2)=O)C=N1

Computed Properties

• Exact Mass: 344.18484064g/mol
• Monoisotopic Mass: 344.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.8Ų

Additional information on N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-5-methyl-1,2-oxazole-4-carboxamide

Introduction to N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 1448075-26-0)

N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-5-methyl-1,2-oxazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1448075-26-0, represents a class of molecules that are being extensively studied for their potential therapeutic applications. The intricate structure of this compound, featuring a piperazine moiety linked to a phenyl ring and an oxazole core, makes it a subject of considerable interest for medicinal chemists and biologists alike.

The chemical structure of N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-5-methyl-1,2-oxazole-4-carboxamide is characterized by its complex arrangement of functional groups. The presence of the piperazine ring suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for drug design. Additionally, the phenyl ring and the oxazole moiety contribute to the compound's overall pharmacophore, influencing its binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target neurological and psychiatric disorders. N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-5-methyl-1,2-oxazole-4-carboxamide has emerged as a promising candidate in this domain due to its structural features that mimic known bioactive molecules. Studies have indicated that compounds with similar scaffolds may exhibit properties that are beneficial in the treatment of conditions such as depression, anxiety, and schizophrenia.

The methoxyphenyl substituent in the molecule is particularly noteworthy, as it can modulate the electronic properties of the aromatic system, thereby affecting how the compound interacts with biological targets. This region is often exploited in drug design to enhance binding affinity and metabolic stability. The combination of these structural elements makes N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-5-methyl-1,2-oxazole-4-carboxamide a versatile molecule for further exploration.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have suggested that N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-5-methyl-1,2-oxazole-4-carboxamide may interact with various receptors and enzymes involved in neurotransmitter signaling. These predictions have laid the groundwork for experimental validation in preclinical studies.

The synthesis of N-{2-4-(2-methoxyphenyl)piperazin-1-yethyl}-5-methyl-l,2 oxazole -4-carboxamide involves multiple steps that require precise control over reaction conditions. The introduction of the piperazine ring necessitates careful consideration of reagents and catalysts to ensure high yield and purity. The subsequent functionalization of the phenyl ring and oxazole core further complicates the synthetic route but ultimately contributes to the compound's unique pharmacological profile.

In vitro studies have begun to unravel the potential mechanisms of action for N-{2 - 4 ( 2 - methoxyphen y l ) piper azin - 1 - yle th y l } - 5 - methyl - 1 , 2 ox az ole - 4 - carbox amide . Initial findings suggest that it may inhibit certain enzymes involved in neurotransmitter metabolism, thereby modulating levels of key signaling molecules. This could have therapeutic implications for disorders characterized by imbalances in neurotransmitter activity.

The development of new drugs is often a lengthy process that involves extensive testing to ensure safety and efficacy. N-{1448075-26-l} remains in an early stage of research but shows promise based on preliminary data. Future studies will focus on optimizing its chemical structure to enhance its pharmacological properties while minimizing potential side effects.

The role of interdisciplinary collaboration cannot be overstated in advancing our understanding of such compounds. Biochemists, pharmacologists, and chemists must work together to translate laboratory findings into tangible therapeutic benefits. The case of N-{N-{}} highlights the importance of integrating multiple disciplines to drive innovation in drug discovery.

The growing interest in targeted therapies has also influenced research efforts around N-{1448075-26-l}. By understanding how this compound interacts with specific biological targets, scientists can develop more personalized treatment approaches. This aligns with broader trends in medicine toward precision medicine, where treatments are tailored to individual patients based on their unique biological profiles.

The future directions for research on N-{N{}} include exploring its potential as a lead compound for new drug candidates or as an intermediate in synthesizing more complex molecules with enhanced therapeutic properties. Advances in synthetic methodologies will play a crucial role in making these possibilities a reality.

In conclusion, N-{N{}} represents an exciting area of investigation with significant implications for human health. Its complex structure and promising pharmacological profile make it a valuable asset in ongoing efforts to develop novel therapeutic agents. As research continues to unfold, we can expect further insights into its potential applications across various medical disciplines.